Cas no 209538-81-8 (3-3-(dimethylamino)propoxybenzonitrile)

• Product Name: 3-3-(dimethylamino)propoxybenzonitrile
• CAS No: 209538-81-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 910850
• PubChem ID: 20991220
• Update Time: 2025-08-05

3-3-(dimethylamino)propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Dimethylamino)propoxy]benzonitrile
• 3-[3-(dimethylamino)propoxy]benzenecarbonitrile
• AG-E-53827
• CC59416
• CTK4E5533
• I01-21628
• MolPort-000-143-831
• SBB093344
• 3-3-(dimethylamino)propoxybenzonitrile
• DTXSID50610178
• DB-066386
• 3-(3-(Dimethylamino)propoxy)benzonitrile
• Benzonitrile, 3-[3-(dimethylamino)propoxy]-
• MS-22186
• 209538-81-8

• Inchi： 1S/C12H16N2O/c1-14(2)7-4-8-15-12-6-3-5-11(9-12)10-13/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key： GXMUQXKOVKMYIO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCCN(C)C

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26000
• LogP: 1.88878

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-3-(dimethylamino)propoxybenzonitrile

3-3-(Dimethylamino)propoxybenzonitrile: An Overview of a Versatile Compound

3-3-(Dimethylamino)propoxybenzonitrile (CAS No. 209538-81-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising applications in various areas, including drug development, material science, and analytical chemistry. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-3-(Dimethylamino)propoxybenzonitrile.

The molecular formula of 3-3-(Dimethylamino)propoxybenzonitrile is C₁₄H₁₇N₂O, and its molecular weight is approximately 227.30 g/mol. The compound features a benzene ring substituted with a nitrile group and a propoxy side chain carrying a dimethylamino functional group. This unique combination of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both fundamental and applied research.

Synthesis Methods: The synthesis of 3-3-(Dimethylamino)propoxybenzonitrile can be achieved through several routes. One common method involves the reaction of 3-chlorobenzonitrile with 3-(dimethylamino)propanol in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination, which can provide high yields and excellent selectivity.

Chemical Properties: 3-3-(Dimethylamino)propoxybenzonitrile exhibits several notable chemical properties that contribute to its utility in various applications. The nitrile group is highly reactive and can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to form primary amines. The dimethylamino group imparts basicity to the molecule, allowing it to participate in acid-base reactions and form salts with acids. Additionally, the propoxy side chain provides flexibility and hydrophobicity, which can influence the compound's solubility and biological activity.

Biological Activities: Recent studies have highlighted the potential biological activities of 3-3-(Dimethylamino)propoxybenzonitrile. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in Bioorganic & Medicinal Chemistry Letters reported that 3-3-(Dimethylamino)propoxybenzonitrile has neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in vitro.

Potential Applications: The diverse chemical properties and biological activities of 3-3-(Dimethylamino)propoxybenzonitrile make it a promising candidate for various applications. In drug development, this compound could serve as a lead molecule for designing new anti-inflammatory drugs or neuroprotective agents. In material science, its unique molecular structure could be utilized to create functional materials with tailored properties for specific applications. Additionally, 3-3-(Dimethylamino)propoxybenzonitrile has potential as an analytical reagent due to its reactivity and selectivity in various chemical reactions.

Safety Considerations: While 3-3-(Dimethylamino)propoxybenzonitrile shows promise in multiple areas, it is essential to consider safety aspects during handling and use. Like many organic compounds, it should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact or inhalation.

FUTURE DIRECTIONS: The future research on 3-3-(Dimethylamino)propoxybenzonitrile is likely to focus on optimizing its synthesis methods to improve yield and purity while reducing costs. Additionally, further investigations into its biological activities could uncover new therapeutic applications or lead to the development of more potent derivatives. Collaborative efforts between chemists, biologists, and pharmaceutical scientists will be crucial in advancing our understanding of this fascinating compound.